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Compound of Interest

Compound Name: Tmv-IN-2

Cat. No.: B12396871 Get Quote

Essential Safety and Handling Guide for Tmv-IN-
2
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Tmv-IN-2, a chalcone derivative and potent inhibitor of the Tobacco Mosaic Virus (TMV).

Adherence to these guidelines is essential to ensure a safe laboratory environment and

prevent accidental exposure.

Chemical and Physical Properties
Tmv-IN-2 is a research chemical with the following identifiers:

Property Value

IUPAC Name Not available in public sources

CAS Number 2883408-32-8

Molecular Formula C₂₇H₂₃FO₄

Molecular Weight 430.47 g/mol

Biological Activity
Inhibitor of Tobacco Mosaic Virus (TMV) with an

EC₅₀ of 89.9 µg/mL[1]
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Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for Tmv-IN-2, a conservative

approach based on the safety protocols for structurally similar chalcone compounds is

recommended. The following PPE must be worn at all times when handling Tmv-IN-2:

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.

To protect against splashes

and airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

To prevent skin contact.

Gloves should be inspected

before use and disposed of

after handling the compound.

Body Protection
A laboratory coat or chemical-

resistant apron.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

is advised if handling the

compound as a powder

outside of a certified chemical

fume hood, or if aerosolization

is possible.

To prevent inhalation of the

compound.

Operational Plan for Handling Tmv-IN-2
Follow these step-by-step procedures for the safe handling of Tmv-IN-2 in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Clear the workspace of any unnecessary items to minimize contamination risk.
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2. Handling the Compound:

Wear the appropriate PPE as outlined in the table above.

When weighing or transferring the solid compound, use techniques that minimize dust

generation.

If preparing solutions, add the solid Tmv-IN-2 to the solvent slowly to avoid splashing.

Avoid direct contact with the skin, eyes, and clothing.

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing Tmv-IN-2 must be treated as hazardous chemical waste.

Solid Waste: Collect any solid Tmv-IN-2 waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing Tmv-IN-2 in a labeled, sealed, and appropriate

hazardous waste container.

Disposal: Dispose of all Tmv-IN-2 waste in accordance with local, state, and federal

regulations. Do not dispose of down the drain or in regular trash.
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Tmv-IN-2, from

preparation to disposal.
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Safe Handling Workflow for Tmv-IN-2
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Caption: Logical workflow for the safe handling of Tmv-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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